Cas no 19322-72-6 (Methanediol,1-(4-pyridinyl)-)

• Product Name: Methanediol,1-(4-pyridinyl)-
• CAS No: 19322-72-6
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 123486
• PubChem ID: 5232351
• Update Time: 2025-04-18

Methanediol,1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanediol,1-(4-pyridinyl)-
• Methanediol, 4-pyridinyl- (9CI)
• Pyridin-4-carboxaldehydhydrat
• 19322-72-6
• SCHEMBL2639851
• Pyridin-4-ylmethanediol
• DTXSID60901509
• NoName_635
• DB-277073
• Methanediol, 4-pyridinyl-

• Inchi： 1S/C6H7NO2/c8-6(9)5-1-3-7-4-2-5/h1-4,6,8-9H
• InChI Key： MWSYYKKFGBHLTN-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35